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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266 Get Quote

Proper management and disposal of neononanoic acid are critical for ensuring laboratory

safety and environmental protection. As a substance classified with corrosive properties and

the potential for causing significant skin and eye irritation, adherence to established protocols is

mandatory for all researchers, scientists, and drug development professionals.[1][2][3]

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of neononanoic acid, ensuring compliance with general hazardous waste

regulations.

Immediate Safety and Handling
Before handling neononanoic acid, it is essential to be equipped with the appropriate

Personal Protective Equipment (PPE) and to be aware of the correct handling and emergency

procedures.

Personal Protective Equipment (PPE) Requirements
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[4]

Protects against splashes that

can cause serious eye

irritation.[2][3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[4][5]

Prevents direct skin contact,

which can cause irritation.[2][3]

Body Protection Laboratory coat.[4][5]
Protects skin and personal

clothing from contamination.

Respiratory
Use only in a well-ventilated

area.[5]

Avoids inhalation of fumes or

mists.[5]

Handling Procedures:

Always handle neononanoic acid within a chemical fume hood or a well-ventilated

laboratory space.[5]

Avoid contact with skin, eyes, and clothing.[4][5]

Wash hands thoroughly with soap and water after handling the chemical.[5]

Keep containers tightly closed when not in use.[5]

Store away from incompatible materials such as bases and reducing agents.[4]

Spill Response Protocol
In the event of a spill, immediate and correct action is crucial to prevent harm and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[1][6]
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Collect Waste: Carefully collect the absorbed material and place it into a designated,

compatible container for hazardous waste.[6]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat the collected spill material as hazardous waste and follow the disposal

protocol outlined below.

Chemical and Physical Properties
Understanding the properties of neononanoic acid is key to its safe management.

Property Value

Synonyms Pelargonic acid, Nonylic acid[2]

CAS Number 112-05-0 (n-Nonanoic acid)[2][4][5]

Physical State Colorless to light yellow liquid[5]

Flash Point 114 - 137 °C (237.2 - 278.6 °F)[4][5]

Boiling Point ~255 - 269 °C (490.1 - 516.2 °F)[2][5]

Corrosivity Causes skin and serious eye irritation[2][3]

Aquatic Hazard
Harmful to aquatic life with long-lasting effects[2]

[4]

Disposal Protocol for Neononanoic Acid
Neononanoic acid must be disposed of as hazardous chemical waste.[1] Disposal into regular

trash or down the drain is strictly prohibited.[7][8] Adherence to local, state, and federal

regulations is mandatory.[1]

Methodology:

Waste Identification:
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Neononanoic acid is considered a hazardous waste, potentially falling under the EPA

hazardous waste code D002 for corrosivity.[1]

Any material contaminated with neononanoic acid, including absorbent materials from

spills, gloves, and empty containers, must also be treated as hazardous waste.[9]

Container Selection and Management:

Select a chemically compatible waste container with a leak-proof, screw-on cap. High-

density polyethylene (HDPE) or glass containers are typically appropriate.[7][10]

Ensure the container is in good condition, free from leaks or cracks.[11]

Keep the waste container closed except when adding waste.[10][11]

Labeling:

As soon as waste is added, affix a "Hazardous Waste" tag provided by your institution's

Environmental Health and Safety (EHS) department.[7][9]

The label must include:

The full chemical name: "Neononanoic Acid" (avoid abbreviations or formulas).[7][11]

An accurate estimation of the quantity.

The date of waste generation.[7]

The specific location of generation (e.g., building, room number).[7]

Waste Storage:

Store the sealed waste container in a designated and secure hazardous waste storage

area within the laboratory.

Use secondary containment, such as a lab tray, to capture any potential leaks. The

secondary container must be able to hold 110% of the primary container's volume.[10]
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Segregate the neononanoic acid waste from incompatible materials, particularly bases.

[10][11]

Arranging Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[7]

Complete any required waste information forms accurately.[7]

Do not exceed accumulation time or quantity limits set by regulations (e.g., 90 days or 55

gallons).[10]

Empty Container Disposal:

An empty container that held neononanoic acid must be triple-rinsed with an appropriate

solvent.[9][11]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.[9][11]

After triple-rinsing, deface or remove the original labels, and the container may then be

disposed of in the regular trash.[9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of neononanoic acid.
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Preparation & Handling

Containment & Labeling

Storage & Disposal

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Handle in Ventilated Area

3. Identify Waste as Hazardous
(Corrosive - D002)

4. Select Compatible Container
(HDPE or Glass)

5. Transfer Waste to Container

6. Securely Seal Container

7. Affix Hazardous Waste Tag

8. Store in Designated Area
(Secondary Containment)

9. Segregate from Incompatibles
(Bases, Reducing Agents)

10. Arrange EHS Pickup

Spill Occurs

Follow Spill Response Protocol:
- Absorb with inert material
- Collect and containerize

- Decontaminate area

Click to download full resolution via product page

Caption: Workflow for the safe disposal of neononanoic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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